Cas no 951963-25-0 (5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide)

• Product Name: 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide
• CAS No: 951963-25-0
• MF: C₁₅H₁₇BrN₂O₃
• MW: 353.211083173752
• CID: 5432040
• Update Time: 2025-10-18

5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-morpholin-4-ylethyl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 5-bromo-N-[2-(4-morpholinyl)ethyl]-
• 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C15H17BrN2O3/c16-12-1-2-13-11(9-12)10-14(21-13)15(19)17-3-4-18-5-7-20-8-6-18/h1-2,9-10H,3-8H2,(H,17,19)
• InChI Key： QOSUABFMEFCLAH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2C=C1C(NCCN1CCOCC1)=O

Additional information on 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide

5-Bromo-N-2-(Morpholin-4-yl)ethyl-1-Benzofuran-2-carboxamide: A Comprehensive Overview

5-Bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 951963-25-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzofuran class of molecules and features a unique combination of bromine, morpholine, and carboxamide functional groups. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The bromine substituent on the benzofuran ring plays a crucial role in modulating the compound's physicochemical properties and biological activity. Bromine is known for its ability to enhance lipophilicity, which can improve the compound's ability to cross biological membranes and reach its target sites. The morpholine moiety, on the other hand, imparts additional hydrophilic character, which can influence solubility and metabolic stability. The carboxamide group further enhances the compound's interactions with biological targets, making it a versatile scaffold for drug design.

Recent studies have explored the potential of 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative processes.

In addition to its neuroprotective properties, 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide has also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent. Moreover, its low toxicity profile in preclinical models supports its potential for clinical translation.

From a synthetic chemistry perspective, the preparation of 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide involves several well-established synthetic routes. One common approach involves the coupling of 5-bromobenzofuran-2-carboxylic acid with 2-(morpholinomethyl)amine using standard amide coupling reagents such as EDC·HCl and HOBt. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, 5-bromo-N-2-(morpholin-4-yl)ethyl-1-benzofuran-2-carboxamide (CAS No. 951963-25-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for future clinical applications.